Cas no 1004644-10-3 (methyl 2-(1-ethyl-3-methyl-1H-pyrazol-4-yl)quinoline-4-carboxylate)

• Product Name: methyl 2-(1-ethyl-3-methyl-1H-pyrazol-4-yl)quinoline-4-carboxylate
• CAS No: 1004644-10-3
• MF: C₁₇H₁₇N₃O₂
• MW: 295.335783720016
• MDL: MFCD04971114
• CID: 3059608
• PubChem ID: 7017838
• Update Time: 2025-10-30

methyl 2-(1-ethyl-3-methyl-1H-pyrazol-4-yl)quinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• <br>2-(1-Ethyl-3-methyl-1 H -pyrazol-4-yl)-quinoline-4-carboxylic acid methyl e ster
• methyl 2-(1-ethyl-3-methyl-1H-pyrazol-4-yl)quinoline-4-carboxylate
• 2-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)-quinoline-4-carboxylic acid methyl ester
• Methyl 2-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-4-quinolinecarboxylate
• AB01299843-01
• methyl2-(1-ethyl-3-methyl-1H-pyrazol-4-yl)quinoline-4-carboxylate
• 1004644-10-3
• AKOS000311108
• EN300-229899
• 2-(1-ethyl-3-methyl-1 h-pyrazol-4-yl)-quinoline-4-carboxylic acid methyl ester
• DTXSID801165487
• STK312581
• NCGC00301553-01
• BBL038805
• CS-0298381
• methyl 2-(1-ethyl-3-methylpyrazol-4-yl)quinoline-4-carboxylate

• MDL： MFCD04971114
• Inchi： 1S/C17H17N3O2/c1-4-20-10-14(11(2)19-20)16-9-13(17(21)22-3)12-7-5-6-8-15(12)18-16/h5-10H,4H2,1-3H3
• InChI Key： SDOGOVCPSOSHDQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(C2=CN(CC)N=C2C)=NC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 295.132076794g/mol
• Monoisotopic Mass: 295.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57Ų

methyl 2-(1-ethyl-3-methyl-1H-pyrazol-4-yl)quinoline-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on methyl 2-(1-ethyl-3-methyl-1H-pyrazol-4-yl)quinoline-4-carboxylate

Comprehensive Overview of Methyl 2-(1-Ethyl-3-Methyl-1H-Pyrazol-4-yl)Quinoline-4-Carboxylate (CAS No. 1004644-10-3)

Methyl 2-(1-ethyl-3-methyl-1H-pyrazol-4-yl)quinoline-4-carboxylate (CAS No. 1004644-10-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the quinoline family, which is known for its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The integration of a pyrazole moiety further enhances its versatility, making it a subject of interest for drug discovery and material science.

The molecular structure of methyl 2-(1-ethyl-3-methyl-1H-pyrazol-4-yl)quinoline-4-carboxylate combines a quinoline core with a 1-ethyl-3-methyl-1H-pyrazole substituent, linked via a carboxylate ester group. This configuration contributes to its stability and reactivity, enabling it to participate in various chemical transformations. Researchers have explored its potential as a building block for synthesizing more complex molecules, particularly in the development of small-molecule inhibitors and fluorescent probes.

In recent years, the demand for heterocyclic compounds like methyl 2-(1-ethyl-3-methyl-1H-pyrazol-4-yl)quinoline-4-carboxylate has surged, driven by advancements in medicinal chemistry and organic synthesis. A common query among scientists is how this compound compares to other quinoline derivatives in terms of bioavailability and synthetic accessibility. Studies suggest that its ester functional group offers improved solubility, which is critical for drug formulation and biological testing.

Another hot topic in the scientific community is the role of pyrazole-containing compounds in cancer therapy. Given the structural similarity of methyl 2-(1-ethyl-3-methyl-1H-pyrazol-4-yl)quinoline-4-carboxylate to known kinase inhibitors, researchers are investigating its potential as a targeted therapy agent. Preliminary data indicate that it may interact with specific protein kinases, though further in vitro and in vivo studies are needed to validate these findings.

From a synthetic perspective, the preparation of methyl 2-(1-ethyl-3-methyl-1H-pyrazol-4-yl)quinoline-4-carboxylate typically involves multistep organic reactions, including condensation, cyclization, and esterification. Optimizing these processes to achieve high yields and purity remains a focus for industrial and academic laboratories. Frequently searched questions include the best catalysts and reaction conditions for its synthesis, reflecting the practical challenges faced by chemists.

Beyond pharmaceuticals, this compound has potential applications in material science, particularly in the design of organic semiconductors and light-emitting diodes (LEDs). Its conjugated system and electron-rich heterocycles make it a candidate for optoelectronic devices, aligning with the growing interest in sustainable technologies.

In summary, methyl 2-(1-ethyl-3-methyl-1H-pyrazol-4-yl)quinoline-4-carboxylate (CAS No. 1004644-10-3) represents a promising scaffold for diverse applications. Its combination of quinoline and pyrazole moieties offers a balance of stability and reactivity, while its ester group enhances solubility for practical use. As research progresses, this compound may unlock new opportunities in drug development, material engineering, and beyond.